Cas no 34817-61-3 (1,2-thiazetidine-1,1-dione)

• Product Name: 1,2-thiazetidine-1,1-dione
• CAS No: 34817-61-3
• MF: C₂H₅NO₂S
• MW: 107.131599187851
• MDL: MFCD02258342
• CID: 1466622
• PubChem ID: 12959053
• Update Time: 2025-04-24

1,2-thiazetidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Thiazetidine, 1,1-dioxide
• thiazetidine 1,1-dioxide
• GNPXXOFTVXIOLF-UHFFFAOYSA-N
• [1,2]thiazetidine 1,1-dioxide
• MFCD02258342
• J-019771
• 2-Thiazetidine-1,1-dione
• 1,2-thiazetidine-1,1-dione
• BS-12665
• 1lambda,2-thiazetidine-1,1-dione
• 34817-61-3
• DTXSID40514030
• SY177368
• 1lambda6,2-thiazetidine-1,1-dione
• AB01002785-01
• XGS
• AT12682
• CS-0343136
• AKOS026728356
• 1??,2-thiazetidine-1,1-dione
• 1lambda~6~,2-Thiazetidine-1,1-dione
• EN300-41338
• Z415933552
• 1,2-thiazetidine 1,1-dioxide
• SCHEMBL7790096

• MDL： MFCD02258342
• Inchi： 1S/C2H5NO2S/c4-6(5)2-1-3-6/h3H,1-2H2
• InChI Key： GNPXXOFTVXIOLF-UHFFFAOYSA-N
• SMILES： S1(CCN1)(=O)=O

Computed Properties

• Exact Mass: 107.00415
• Monoisotopic Mass: 107.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Additional information on 1,2-thiazetidine-1,1-dione

1,2-Thiazetidine, 1,1-dioxide: A Comprehensive Overview of Its Properties and Applications

1,2-Thiazetidine, 1,1-dioxide (CAS No. 34817-61-3) is a unique heterocyclic compound that has garnered significant attention in recent years due to its intriguing chemical structure and potential applications. This sulfur- and nitrogen-containing four-membered ring system, characterized by its 1,1-dioxide functional group, presents interesting reactivity patterns that make it valuable for various chemical transformations.

The molecular structure of 1,2-Thiazetidine 1,1-dioxide features a strained ring system that contributes to its distinctive chemical behavior. Researchers have shown particular interest in this compound as a building block for more complex molecular architectures. The sulfone group in the structure enhances its polarity and influences its solubility properties, making it potentially useful in diverse solvent systems.

Recent studies have explored the synthetic utility of 1,2-Thiazetidine derivatives in medicinal chemistry and materials science. The compound's ability to participate in ring-opening reactions has made it particularly attractive for creating novel pharmacophores. Scientists are investigating its potential in designing new drug candidates, especially in areas addressing current health challenges.

In the field of polymer chemistry, 1,1-dioxide containing heterocycles like this compound have shown promise as monomers for specialty materials. Their incorporation into polymer backbones can impart unique thermal and mechanical properties to the resulting materials. This has led to increased research activity around these molecules in academic and industrial laboratories worldwide.

The synthesis of CAS 34817-61-3 typically involves carefully controlled oxidation reactions of precursor thiazetidine compounds. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to access this valuable scaffold. These advancements align with current trends in sustainable chemical production.

Analytical characterization of 1,2-Thiazetidine, 1,1-dioxide employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its applications in research and development. The availability of high-quality analytical data has facilitated its adoption in various scientific investigations.

From a safety perspective, proper handling procedures should be followed when working with 1,2-Thiazetidine 1,1-dioxide compounds, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions are recommended during its manipulation and storage.

The commercial availability of 34817-61-3 has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. This increased accessibility has accelerated studies into its potential applications across multiple disciplines. Pricing and purity specifications vary among suppliers, so researchers should carefully evaluate their options.

Future research directions for 1,2-Thiazetidine 1,1-dioxide derivatives may explore their use in advanced material applications, including electronic materials and specialty coatings. The compound's unique electronic properties make it potentially interesting for organic electronics applications, an area of growing importance in materials science.

In conclusion, 1,2-Thiazetidine, 1,1-dioxide (CAS No. 34817-61-3) represents an important class of heterocyclic compounds with diverse potential applications. Its unique structural features and reactivity continue to inspire innovative research across multiple scientific disciplines. As synthetic methodologies improve and new applications emerge, this compound is likely to remain an important subject of study in the chemical sciences.